Cas no 57341-94-3 (1,2-Benzenediol, 3,6-dichloro-4-methyl-)
57341-94-3 structure
Product Name:1,2-Benzenediol, 3,6-dichloro-4-methyl-
CAS No:57341-94-3
MF:C7H6Cl2O2
MW:193.02734041214
CID:1603562
PubChem ID:15618185
Update Time:2025-04-21
1,2-Benzenediol, 3,6-dichloro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 3,6-dichloro-4-methyl-
- 3,6-dichloro-4-methylcatechol
- 57341-94-3
- 3,6-dichloro-4-methylbenzene-1,2-diol
- SCHEMBL3132194
-
- Inchi： 1S/C7H6Cl2O2/c1-3-2-4(8)6(10)7(11)5(3)9/h2,10-11H,1H3
- InChI Key： CHQNQSPYETYIHI-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C(=CC=1C)Cl)O)O
Computed Properties
- Exact Mass: 191.97458
- Monoisotopic Mass: 191.9744848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,2-Benzenediol, 3,6-dichloro-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P02921E-50mg |
3,6-dichloro-4-methylbenzene-1,2-diol |
57341-94-3 | 95% | 50mg |
$460.00 | 2023-12-16 | |
| 1PlusChem | 1P02921E-100mg |
3,6-dichloro-4-methylbenzene-1,2-diol |
57341-94-3 | 95% | 100mg |
$657.00 | 2023-12-16 | |
| 1PlusChem | 1P02921E-250mg |
3,6-dichloro-4-methylbenzene-1,2-diol |
57341-94-3 | 95% | 250mg |
$910.00 | 2023-12-16 | |
| 1PlusChem | 1P02921E-500mg |
3,6-dichloro-4-methylbenzene-1,2-diol |
57341-94-3 | 95% | 500mg |
$1398.00 | 2023-12-16 | |
| 1PlusChem | 1P02921E-1g |
3,6-dichloro-4-methylbenzene-1,2-diol |
57341-94-3 | 95% | 1g |
$1775.00 | 2023-12-16 | |
| 1PlusChem | 1P02921E-2.5g |
3,6-dichloro-4-methylbenzene-1,2-diol |
57341-94-3 | 95% | 2.5g |
$3419.00 | 2023-12-16 | |
| 1PlusChem | 1P02921E-5g |
3,6-dichloro-4-methylbenzene-1,2-diol |
57341-94-3 | 95% | 5g |
$5029.00 | 2023-12-16 | |
| 1PlusChem | 1P02921E-10g |
3,6-dichloro-4-methylbenzene-1,2-diol |
57341-94-3 | 95% | 10g |
$7428.00 | 2023-12-16 | |
| Aaron | AR02929Q-50mg |
3,6-dichloro-4-methylbenzene-1,2-diol |
57341-94-3 | 95% | 50mg |
$468.00 | 2025-02-17 | |
| Aaron | AR02929Q-100mg |
3,6-dichloro-4-methylbenzene-1,2-diol |
57341-94-3 | 95% | 100mg |
$687.00 | 2025-02-17 |
1,2-Benzenediol, 3,6-dichloro-4-methyl- Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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